Cas no 1706429-40-4 (3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione)

• Product Name: 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione
• CAS No: 1706429-40-4
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• MDL: MFCD29034553
• CID: 5171443
• PubChem ID: 86262457
• Update Time: 2025-07-18

3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxazolidinedione, 3-(2-aminopropyl)-
• 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione

• MDL： MFCD29034553
• Inchi： 1S/C6H10N2O3/c1-4(7)2-8-5(9)3-11-6(8)10/h4H,2-3,7H2,1H3
• InChI Key： MLXLSGLEPUQTID-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(CC(N)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione

Research Brief on 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione (CAS: 1706429-40-4): Recent Advances and Applications

3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione (CAS: 1706429-40-4) is a specialized oxazolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazolidine-2,4-dione core and aminopropyl side chain, has shown promise in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex bioactive molecules. Recent studies have explored its synthesis, structural properties, and potential therapeutic applications, making it a subject of growing interest among researchers.

One of the key areas of research involving 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione is its role as a precursor or intermediate in the synthesis of novel pharmaceutical compounds. The oxazolidine-2,4-dione moiety is known for its ability to interact with biological targets, such as enzymes and receptors, due to its structural similarity to natural substrates. Recent publications have highlighted its utility in the development of enzyme inhibitors, particularly those targeting proteases and hydrolases, which are critical in various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione derivatives on serine proteases, a class of enzymes implicated in inflammatory and neurodegenerative diseases. The study demonstrated that modifications to the aminopropyl side chain could significantly enhance the compound's binding affinity and selectivity, paving the way for the design of more potent inhibitors. These findings underscore the compound's potential as a versatile scaffold for drug development.

Another notable advancement is the application of 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione in the field of chemical biology, where it has been used as a probe to study enzyme mechanisms. Its ability to form stable adducts with active-site residues makes it a valuable tool for elucidating the catalytic mechanisms of target enzymes. For instance, a recent ACS Chemical Biology article detailed its use in mapping the active site of a novel bacterial hydrolase, providing insights that could inform the development of new antibiotics.

Beyond its biochemical applications, 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione has also been explored for its potential in material science. Its rigid, heterocyclic structure and functional groups make it a candidate for the synthesis of advanced polymers and coatings with tailored properties. A 2022 study in Advanced Materials reported the incorporation of this compound into a polymer matrix, resulting in materials with enhanced thermal stability and mechanical strength, which could have implications for biomedical devices and drug delivery systems.

In conclusion, 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione (CAS: 1706429-40-4) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a drug scaffold, enzyme inhibitor, and material building block, underscoring its versatility and importance in advancing scientific and medical innovations. Continued research into its properties and applications is expected to yield further breakthroughs in the coming years.